Cas no 2229670-77-1 (3-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol)

• Product Name: 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol
• CAS No: 2229670-77-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6536705
• PubChem ID: 165613681
• Update Time: 2025-05-27

3-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol
• 2229670-77-1
• EN300-1760451

• Inchi： 1S/C10H13NO2/c1-8-6-9(4-3-5-12)7-10(11-8)13-2/h3-4,6-7,12H,5H2,1-2H3/b4-3+
• InChI Key： VFMUIVROYVHSTN-ONEGZZNKSA-N
• SMILES： O(C)C1=CC(/C=C/CO)=CC(C)=N1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol

Introduction to 3-(2-Methoxy-6-Methylpyridin-4-yl)prop-2-en-1-ol (CAS No. 2229670-77-1)

3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol, with the CAS number 2229670-77-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol is C₁₁H₁₄O₂N, and its molecular weight is approximately 186.23 g/mol. The compound features a pyridine ring substituted with a methoxy and methyl group, along with a propenol moiety. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

In recent years, the study of 3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are key enzymes implicated in numerous cellular processes such as cell growth, differentiation, and apoptosis.

The pharmacological profile of 3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol has been explored in both in vitro and in vivo models. In vitro assays have revealed that the compound possesses potent inhibitory effects on specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest that 3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol could be a valuable tool for understanding the roles of these kinases in disease progression and for developing targeted therapies.

In vivo studies have further validated the therapeutic potential of 3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol. Preclinical trials have shown that the compound exhibits anti-inflammatory and anti-cancer properties. For example, it has been found to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis. Additionally, studies have demonstrated its ability to inhibit tumor growth and metastasis in various cancer models, including breast cancer and colorectal cancer.

The mechanism of action of 3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol is multifaceted. It appears to exert its effects through multiple pathways, including the modulation of signaling cascades involved in cell survival and proliferation. The compound's ability to target multiple biological processes makes it a versatile candidate for drug development.

Beyond its therapeutic applications, 3-(2-Methoxy-6-methylpyridin-4-y l)prop - 2 - en - 1 - ol has also been studied for its potential use as a chemical probe in basic research. Its unique structure and biological activities make it an ideal tool for investigating the functions of specific proteins and pathways in cellular systems. This dual role as both a therapeutic agent and a research tool underscores its significance in the scientific community.

The synthesis of 3-(2-Methoxy - 6 - methylpyridin - 4 - yl)prop - 2 - en - 1 - ol has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. These methods typically involve multi-step reactions that include functional group manipulations and ring formations. The availability of efficient synthetic protocols facilitates the production of this compound for both research and commercial purposes.

In conclusion, 3-(2-Methoxy - 6 - methylpyridin - 4 - yl)prop - 2 - en - 1 - ol (CAS No. 2229670 - 77 - 1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities, positions it as a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.